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Compound of Interest

Compound Name:

Benzyl 4-(2-

hydroxyethyl)piperidine-1-

carboxylate

CAS No.: 115909-91-6

Cat. No.: B056055

Get Quote

Introduction: The Ubiquitous Piperidine Scaffold in
Modern Drug Discovery
The piperidine motif, a six-membered nitrogen-containing heterocycle, stands as one of the

most prevalent structural units in pharmaceuticals and natural products.[1][2] Its conformational

flexibility and ability to engage in crucial hydrogen bonding interactions make it a privileged

scaffold in medicinal chemistry. Piperidine derivatives are integral components in a wide array

of FDA-approved drugs, demonstrating a vast spectrum of biological activities including but not

limited to antipsychotic, analgesic, and anti-cancer properties.[3] The development of efficient

and stereoselective synthetic routes to access functionalized piperidines is therefore a

cornerstone of modern organic and medicinal chemistry, driving innovation in drug

development.[4] This guide provides an in-depth exploration of key synthetic strategies, offering

both the theoretical underpinnings and field-proven protocols for the synthesis of diverse

piperidine derivatives.
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Strategic Approaches to Piperidine Ring Synthesis
The construction of the piperidine ring can be broadly categorized into two main approaches:

the cyclization of acyclic precursors and the modification of pre-existing ring systems. This

guide will focus on several of the most robust and widely employed methodologies, providing

detailed protocols for their execution.

A logical workflow for selecting a synthetic strategy is presented below.
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Piperidine Synthesis Strategy Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of Piperidine Derivatives: A Comprehensive
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056055/docs#synthesis-of-piperidine-derivatives-a-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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